Cas no 2229547-74-2 (1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2229547-74-2
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5970316
• PubChem ID: 165964661
• Update Time: 2025-05-20

1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile
• EN300-2002339
• 2229547-74-2

• Inchi： 1S/C10H15NO2S/c1-9(2)8(3-6-14(9,12)13)10(7-11)4-5-10/h8H,3-6H2,1-2H3
• InChI Key： HDTBMVJVUBJJCB-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(C#N)CC1)(=O)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile

Research Brief on 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile (CAS: 2229547-74-2)

This research brief provides an in-depth analysis of the latest advancements related to the chemical compound 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile (CAS: 2229547-74-2). The compound has garnered significant attention in the chemical biology and pharmaceutical sectors due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a subject of considerable scientific interest.

The synthesis of 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile has been optimized in recent research, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These methods ensure the accurate identification and quantification of the compound, which is crucial for its application in pharmaceutical research.

Pharmacological studies have revealed that this compound exhibits promising activity in modulating specific biological targets. For instance, recent in vitro assays have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways. This suggests potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these findings. The compound's unique chemical structure, featuring a cyclopropane ring and a sulfone group, is believed to contribute to its biological activity.

In addition to its pharmacological properties, the compound's stability and pharmacokinetic profile have been investigated. Preliminary data indicate that it has favorable metabolic stability, which is a critical factor for its development as a therapeutic agent. However, challenges such as bioavailability and potential toxicity need to be addressed in future research. These studies are essential for advancing the compound from the laboratory to clinical trials.

The potential therapeutic applications of 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile extend beyond inflammation. Recent exploratory studies have suggested its utility in oncology, particularly in targeting specific cancer cell lines. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways, leading to apoptosis in malignant cells. These findings open new avenues for research in cancer therapy, although extensive preclinical testing is necessary to confirm its efficacy and safety.

In conclusion, 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbonitrile (CAS: 2229547-74-2) represents a promising candidate for further investigation in drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacological properties, addressing potential challenges, and exploring its full therapeutic potential across various disease areas.